

Technical Support Center: Statistical Analysis of UWA-101 Research Data

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: UWA-101
CAS No.: 1350821-24-7
Cat. No.: B1257170

[Get Quote](#)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with **UWA-101**. The content is designed to address specific issues that may be encountered during the statistical analysis of experimental data.

Frequently Asked Questions (FAQs)

Q1: What is UWA-101 and what is its primary mechanism of action?

A1: **UWA-101** is a phenethylamine derivative, structurally similar to MDMA, developed at the University of Western Australia. It is under investigation as a potential therapeutic agent for Parkinson's disease, specifically for mitigating the side effects of L-DOPA treatment, such as dyskinesia.[1] Its primary mechanism of action is as a selective serotonin-dopamine reuptake inhibitor (SDRI), meaning it blocks the reuptake of serotonin and dopamine in the brain, thereby increasing the levels of these neurotransmitters in the synaptic cleft.[2]

Q2: What are the common preclinical models used to study the efficacy of UWA-101?

A2: Preclinical studies of **UWA-101** have primarily utilized two types of animal models:

- Reserpine-treated rat model of Parkinson's disease: This model is used to screen for antidyskinetic effects of drugs.[\[1\]](#)
- MPTP-lesioned primate (common marmoset) model of Parkinson's disease: This is a more advanced model that closely mimics the neurochemical and behavioral features of Parkinson's disease in humans, including the development of L-DOPA-induced dyskinesia.[\[3\]](#)

Q3: Which statistical tests are typically used to analyze behavioral data from UWA-101 studies in animal models?

A3: Based on published research, the following statistical methods are commonly employed:

- One-way Analysis of Variance (ANOVA): Used to compare the means of three or more groups. For instance, to compare the effects of different doses of **UWA-101** on locomotor activity.
- One-way Repeated Measures ANOVA: This is used when the same subjects are measured multiple times under different conditions. For example, assessing the effect of **UWA-101** on L-DOPA's anti-parkinsonian action over time.[\[4\]](#)
- Two-way ANOVA: This is used to evaluate the effect of two different independent variables on a continuous dependent variable.
- Post-hoc Tests: When a significant difference is found with ANOVA, post-hoc tests like Dunnett's, Tukey's, Sidak's, or Helmert's contrast are used to make pairwise comparisons between group means to identify which specific groups are different from each other.[\[5\]](#)

Q4: How is receptor binding affinity data for UWA-101 typically analyzed?

A4: Receptor binding affinity data, which is crucial for characterizing the interaction of **UWA-101** with its targets (dopamine and serotonin transporters), is generally analyzed using non-linear regression. Dose-response curves are constructed, and the half-maximal inhibitory concentrations (IC₅₀) are determined. The inhibition constant (K_i) is then calculated using the Cheng-Prusoff equation.^[5]

Troubleshooting Guides

Problem 1: My ANOVA results for locomotor activity show a significant effect, but I don't know which specific treatment groups are different.

- Solution: After obtaining a significant p-value from your ANOVA, you need to perform post-hoc tests to determine which specific group means are significantly different from each other. Common choices for post-hoc tests include:
 - Dunnett's test: Use this when you are comparing several treatment groups to a single control group.^[5]
 - Tukey's HSD (Honestly Significant Difference) test: Use this when you want to compare all possible pairs of group means.^{[4][5]}
 - Sidak's or Bonferroni's correction: These are more conservative tests that adjust the p-value to account for multiple comparisons.^[5]

Problem 2: I am analyzing data from a primate study where each animal was tested with multiple doses of UWA-101. Which statistical test should I use?

- Solution: For this type of experimental design, where you have repeated measurements on the same subjects, a one-way repeated measures ANOVA is the most appropriate statistical test.^{[4][5]} This test accounts for the fact that the measurements from the same animal are not independent. Following a significant result, you should use a post-hoc test suitable for

repeated measures, such as Tukey's multiple comparison test, to identify specific dose effects.^[5]

Problem 3: My data for dyskinesia scores is not normally distributed. Can I still use ANOVA?

- Solution: ANOVA assumes that the data are normally distributed. If your dyskinesia scores, which are often categorical or ordinal, violate this assumption, you have a few options:
 - Data Transformation: You can try to transform your data (e.g., using a log or square root transformation) to see if it then meets the assumption of normality.
 - Non-parametric Tests: If transformation is not successful, you should use a non-parametric alternative to ANOVA. The Kruskal-Wallis test is the non-parametric equivalent of a one-way ANOVA. For repeated measures designs, the Friedman test is the appropriate non-parametric alternative.

Data Presentation

Table 1: Receptor and Transporter Binding Affinity of **UWA-101** and its Enantiomers

Compound	Target	Ki (nM)
UWA-101	DAT	10-fold increase in affinity relative to MDMA[2]
SERT	High affinity[4]	
NET	>5-fold decrease in affinity relative to MDMA[2]	
5-HT2A	>5-fold decrease in affinity relative to MDMA[2]	
UWA-121 (R-enantiomer)	DAT	307 ± 33[4]
SERT	3830 ± 760[4]	
NET	>50,000[4]	
UWA-122 (S-enantiomer)	DAT	>50,000[4]
SERT	120 ± 31[4]	
NET	>50,000[4]	

Table 2: Monoamine Reuptake Inhibition by **UWA-101** and its Enantiomers

Compound	Dopamine Reuptake Ki (nM)	Serotonin Reuptake Ki (nM)	Noradrenaline Reuptake Ki (nM)
UWA-101	Inhibited	Inhibited	No effect[2]
UWA-121 (R-enantiomer)	592 ± 130[4]	4640 ± 880[4]	>50,000[4]
UWA-122 (S-enantiomer)	>50,000[4]	340 ± 67[4]	>50,000[4]

Experimental Protocols

Methodology for In Vivo Assessment of L-DOPA-induced Dyskinesia in MPTP-lesioned Marmosets


- **Animal Model:** Parkinsonism is induced in common marmosets by injection of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP).
- **Priming:** Animals are "primed" with repeated administration of L-DOPA to induce stable dyskinesia and psychosis-like behaviors.
- **Drug Administration:** On experimental days, animals receive an acute challenge of L-DOPA in combination with either vehicle or various doses of **UWA-101**.
- **Behavioral Scoring:** Parkinsonian disability, dyskinesia, and psychosis-like behaviors are scored by a trained observer blind to the treatment condition. Dyskinesia is typically rated on a categorical scale.
- **Data Analysis:** The discontinuous scores for dyskinesia are analyzed using appropriate statistical methods, often non-parametric tests if the data is not normally distributed. The duration of "ON-time" (the period of good anti-parkinsonian effect) with and without disabling dyskinesia is also calculated and analyzed, often using a one-way repeated measures ANOVA followed by a post-hoc test like Tukey's.^{[3][4][5]}

Methodology for Radioligand Binding Assays

- **Tissue Preparation:** Brain tissue (e.g., striatum) is homogenized and prepared to obtain membrane fractions containing the dopamine and serotonin transporters.
- **Incubation:** The membrane preparations are incubated with a radiolabeled ligand (e.g., [³H]WIN 35,428 for DAT, [³H]citalopram for SERT) and varying concentrations of the test compound (**UWA-101**).
- **Separation:** Bound and free radioligand are separated by rapid filtration.
- **Quantification:** The amount of radioactivity bound to the filters is measured using a scintillation counter.


- Data Analysis: Non-linear regression is used to fit the data and determine the IC50 values. The Ki values are then calculated using the Cheng-Prusoff equation.[5]

Mandatory Visualization




[Click to download full resolution via product page](#)

Caption: Mechanism of action of **UWA-101** as a dual dopamine and serotonin reuptake inhibitor.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for assessing **UWA-101**'s effect on L-DOPA-induced dyskinesia.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. research-repository.uwa.edu.au [research-repository.uwa.edu.au]
- 2. A novel MDMA analogue, UWA-101, that lacks psychoactivity and cytotoxicity, enhances L-DOPA benefit in parkinsonian primates - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. The monoamine re-uptake inhibitor UWA-101 improves motor fluctuations in the MPTP-lesioned common marmoset - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. ndineuroscience.com [ndineuroscience.com]
- 5. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Technical Support Center: Statistical Analysis of UWA-101 Research Data]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1257170/docs#technical-support-center-statistical-analysis-of-uwa-101-research-data>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)